Cas no 41459-71-6 (Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 41459-71-6
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 1093376
• PubChem ID: 746682
• Update Time: 2025-04-24

Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate
• ethyl 6-methoxy-2-oxochromene-3-carboxylate
• CS-0320106
• AB00083037-01
• Oprea1_867314
• DTXSID20353621
• IDI1_010322
• 41459-71-6
• ethyl6-methoxy-2-oxo-2H-chromene-3-carboxylate
• STL298261
• HMS1424P13
• F1018-0592
• SR-01000396369
• Oprea1_033118
• SCHEMBL2031783
• CHEMBL1830810
• BDBM50353731
• SR-01000396369-1
• AKOS000597656
• IFLab1_004567
• AE-848/32005041

• Inchi： 1S/C13H12O5/c1-3-17-12(14)10-7-8-6-9(16-2)4-5-11(8)18-13(10)15/h4-7H,3H2,1-2H3
• InChI Key： YGHIIBLLAKLTBT-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 248.06847348g/mol
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate

Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate: A Comprehensive Overview

Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is a synthetic organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential applications in drug development. The compound's structure features a chromene ring system with specific substituents: a methoxy group at position 6 and an oxo group at position 2, along with an ethyl ester at position 3.

Recent studies have highlighted the importance of chromenones in antioxidant, anti-inflammatory, and anticancer activities. Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate has been shown to exhibit promising free radical scavenging properties, making it a potential candidate for neurodegenerative disease treatments. Its methoxy substitution at position 6 is believed to enhance its bioavailability and selectivity, while the oxo group at position 2 contributes to its structural stability and reactivity.

In terms of synthesis, ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate can be prepared via a series of organic reactions, including Claisen condensation and methylation. The compound's ethyl ester functionality makes it highly soluble in organic solvents, which is advantageous for its purification and formulation processes. This feature also facilitates its potential use in controlled drug delivery systems, where biodegradable carriers are employed.

One of the most exciting aspects of Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is its photostability. Chromenones, in general, are prone to photodegradation due to their conjugated systems, but this compound has demonstrated remarkable resistance to light-induced decomposition. This property makes it a valuable component in photosensitive materials and optoelectronic devices, where stability under UV exposure is critical.

Furthermore, Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate has been explored for its potential as a template molecule in combinatorial chemistry. Its modular structure allows for easy modification at various positions, enabling researchers to synthesize libraries of analogs with tailored biological activities. This approach is particularly useful in the discovery of hit compounds in early drug development stages.

Recent advancements in analytical techniques have allowed for a deeper understanding of the compound's mechanism of action. For instance, studies using NMR spectroscopy and X-ray crystallography have provided insights into how the methoxy group interacts with biological targets, influencing the compound's biochemical effects. These findings are paving the way for the design of more potent and selective derivatives.

Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate also exhibits interesting electronic properties, which have been explored in the context of supramolecular chemistry. Its conjugated chromenone system can participate in pi-pi interactions, making it a candidate for applications in self-assembling systems and nanotechnology.

Overall, Ethyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is a multifaceted compound with significant potential in biomedical, chemical, and material sciences. Its unique combination of structural features and biological activities positions it as an important tool for both academic research and industrial applications.